molecular formula C9H9BrO3 B6206015 3-(4-bromophenyl)-2-hydroxypropanoic acid CAS No. 154192-53-7

3-(4-bromophenyl)-2-hydroxypropanoic acid

Cat. No.: B6206015
CAS No.: 154192-53-7
M. Wt: 245.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-(4-bromophenyl)-2-hydroxypropanoic acid” is a chemical compound. It is a derivative of phenylacetic acid containing a bromine atom in the para position . It is a white to light yellow or beige crystalline powder .


Synthesis Analysis

The synthesis of “this compound” can be achieved from 2,2-Dimethyl-1,3-dioxane-4,6-dione and 4-Bromobenzaldehyde .


Molecular Structure Analysis

The molecular formula of “this compound” is C9H9BrO2 . The average mass is 229.071 Da and the monoisotopic mass is 227.978592 Da .


Physical And Chemical Properties Analysis

“this compound” is a white to light yellow or beige crystalline powder . It has a melting point of 133-136 °C .

Scientific Research Applications

BP2HPA has a variety of applications in scientific research. For example, it has been used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as an inhibitor of enzymes. It has also been used in the study of reaction mechanisms, as well as in the study of biochemical and physiological effects.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, benzylic halides, which share a similar structure, typically react via an SN1 or SN2 pathway . This involves the formation of a resonance-stabilized carbocation, which can then undergo a variety of reactions .

Biochemical Pathways

These include pathways related to inflammation, cancer, HIV, oxidative stress, microbial infections, tuberculosis, diabetes, malaria, and cholinesterase activities .

Pharmacokinetics

The suzuki–miyaura cross-coupling reaction, which is commonly used in the synthesis of similar compounds, is known for its mild and functional group tolerant reaction conditions . This suggests that the compound may have favorable bioavailability.

Result of Action

For example, 4-bromophenylacetic acid has been reported to cause a depolarization effect on the transmembrane potential difference of tobacco protoplasts .

Action Environment

The action, efficacy, and stability of 3-(4-bromophenyl)-2-hydroxypropanoic acid can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction, which may be used in the synthesis of this compound, is known to be environmentally benign . Additionally, safety data sheets indicate that this compound should be stored in a well-ventilated place and kept tightly closed .

Advantages and Limitations for Lab Experiments

BP2HPA has several advantages for use in laboratory experiments. First, it is relatively inexpensive and readily available. Additionally, it is relatively stable and has a low toxicity, making it safe to handle. However, there are also some limitations to its use in laboratory experiments. For example, it is a relatively weak inhibitor of enzymes, and it has a relatively short half-life.

Future Directions

BP2HPA has potential for further research in a variety of areas. For example, further research could be conducted to better understand its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted to explore its potential as an inhibitor of other enzymes and receptors. Finally, further research could be conducted to explore its potential as an anti-inflammatory and anti-cancer agent.

Synthesis Methods

BP2HPA can be synthesized using a variety of methods. The most common method is to react 4-bromophenol with 2-hydroxypropanoic acid in the presence of a strong acid, such as sulfuric acid or hydrochloric acid. The reaction is typically conducted in an organic solvent, such as acetonitrile or dichloromethane, at a temperature of around 80°C. The reaction yields a white solid product, which can be purified by recrystallization.

Safety and Hazards

“3-(4-bromophenyl)-2-hydroxypropanoic acid” is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. It should be handled with care, avoiding ingestion, inhalation, and contact with skin and eyes .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromophenyl)-2-hydroxypropanoic acid involves the conversion of a suitable starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-bromobenzaldehyde", "malonic acid", "ethyl acetoacetate", "sodium hydroxide", "hydrochloric acid", "ethanol", "water" ], "Reaction": [ "Step 1: Synthesis of ethyl 4-bromobenzylidene malonate by reacting 4-bromobenzaldehyde with malonic acid and ethyl acetoacetate in ethanol using sodium hydroxide as a catalyst.", "Step 2: Hydrolysis of ethyl 4-bromobenzylidene malonate to obtain 3-(4-bromophenyl)-2-hydroxypropanoic acid by refluxing with hydrochloric acid in water." ] }

154192-53-7

Molecular Formula

C9H9BrO3

Molecular Weight

245.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.